[4-[4-(2,4-Difluorobenzoyl)piperazin-1-yl]-3-fluorophenyl]-phenylmethanone

• IUPAC Name: [4-[4-(2,4-difluorobenzoyl)piperazin-1-yl]-3-fluorophenyl]-phenylmethanone
• InChI: InChI=1S/C24H19F3N2O2/c25-18-7-8-19(20(26)15-18)24(31)29-12-10-28(11-13-29)22-9-6-17(14-21(22)27)23(30)16-4-2-1-3-5-16/h1-9,14-15H,10-13H2
• InChI Key: SZSKANDSLRAIBH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)C(=O)C3=CC=CC=C3)F)C(=O)C4=C(C=C(C=C4)F)F
• Molecular Formula: C24H19F3N2O2
• Molecular Weight: 424.4 g/mol

Description

[4-[4-(2,4-Difluorobenzoyl)piperazin-1-yl]-3-fluorophenyl]-phenylmethanone is a complex organic compound known for its significant applications in medicinal chemistry. This compound is particularly noted for its role as an intermediate in the synthesis of various pharmacologically active molecules, including antipsychotic agents like risperidone and iloperidone .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-[4-(2,4-Difluorobenzoyl)piperazin-1-yl]-3-fluorophenyl]-phenylmethanone typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the acylation of piperazine derivatives with 2,4-difluorobenzoyl chloride, followed by further functionalization to introduce the fluorophenyl and phenylmethanone groups . The reaction conditions often require the use of organic solvents such as dichloromethane or acetonitrile, and catalysts like triethylamine to facilitate the acylation process.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using continuous flow reactors to ensure consistent quality and yield. The process involves precise control of temperature, pressure, and reaction time to optimize the synthesis and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

[4-[4-(2,4-Difluorobenzoyl)piperazin-1-yl]-3-fluorophenyl]-phenylmethanone undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions typically involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where halogen atoms in the compound are replaced by other nucleophiles.

Common Reagents and Conditions

The reactions often require specific reagents and conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium iodide in acetone for halogen exchange reactions.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

[4-[4-(2,4-Difluorobenzoyl)piperazin-1-yl]-3-fluorophenyl]-phenylmethanone has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its interactions with various biological targets.

Medicine: Key intermediate in the synthesis of antipsychotic drugs like risperidone and iloperidone.

Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of [4-[4-(2,4-Difluorobenzoyl)piperazin-1-yl]-3-fluorophenyl]-phenylmethanone involves its interaction with dopamine D2 and serotonin 5-HT2A receptors. This interaction is crucial for its antipsychotic effects, as it helps in modulating neurotransmitter activity in the brain. The compound acts as an antagonist at these receptors, thereby reducing symptoms of psychosis .

Comparison with Similar Compounds

Similar Compounds

4-(2,4-Difluorobenzoyl)piperidine Hydrochloride: Another intermediate used in the synthesis of antipsychotic agents.

1-(2,6-Dichlorophenyl)-5-(2,4-Difluorophenyl)-7-Piperazin-1-Yl-3,4-Dihydroquinazolin-2(1h)-One: A compound with similar pharmacological properties.

Uniqueness

What sets [4-[4-(2,4-Difluorobenzoyl)piperazin-1-yl]-3-fluorophenyl]-phenylmethanone apart is its specific structural configuration, which provides a unique balance of hydrophobic and hydrophilic properties. This balance enhances its ability to interact with biological targets effectively, making it a valuable intermediate in drug synthesis .